Cas no 203306-69-8 (Boc-2,4-Dimethy-DL-Phenylalanine)

• Product Name: Boc-2,4-Dimethy-DL-Phenylalanine
• CAS No: 203306-69-8
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6805026
• PubChem ID: 6915694
• Update Time: 2025-06-11

Boc-2,4-Dimethy-DL-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxycarbonyl)amino]-3-(2,4-dimethylphenyl)propanoic acid
• 203306-69-8
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2,4-dimethylphenyl)propanoic acid
• BOC-D-2,4-DIMETHYLPHENYLALANINE
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(2,4-DIMETHYLPHENYL)PROPANOIC ACID
• EN300-3374253
• N-Boc-2,4-dimethyl-DL-phenylalanine
• 3-(2,4-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,4-dimethylphenyl)propanoic acid
• SCHEMBL1748989
• Y13719
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,4-dimethylphenyl)propanoic acid
• Boc-2,4-Dimethy-DL-Phenylalanine

• Inchi： 1S/C16H23NO4/c1-10-6-7-12(11(2)8-10)9-13(14(18)19)17-15(20)21-16(3,4)5/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： AVJPLTQARRYWFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821Da
• Monoisotopic Mass: 293.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on Boc-2,4-Dimethy-DL-Phenylalanine

Professional Introduction to Boc-2,4-Dimethy-DL-Phenylalanine (CAS No. 203306-69-8)

Boc-2,4-Dimethy-DL-Phenylalanine, a compound with the chemical identifier CAS No. 203306-69-8, is a significant derivative in the field of peptidomimetics and pharmaceutical chemistry. This compound, characterized by its protected amino group and specific substitution pattern, has garnered attention for its utility in the synthesis of bioactive molecules and as a building block in drug development.

The structure of Boc-2,4-Dimethy-DL-Phenylalanine consists of a phenyl ring substituted at the 2nd and 4th positions with methyl groups, combined with an N-Boc (tert-butoxycarbonyl) protecting group on the amino terminus. This configuration imparts unique steric and electronic properties, making it a valuable intermediate in the construction of complex peptide analogs. The presence of these substituents enhances the compound's stability and reactivity, facilitating its use in multi-step synthetic pathways.

In recent years, the demand for high-quality peptidomimetics has surged due to their potential in modulating biological pathways with high specificity. Boc-2,4-Dimethy-DL-Phenylalanine has been employed in various research endeavors, particularly in the development of protease inhibitors and receptor ligands. Its incorporation into peptide sequences allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling applications of Boc-2,4-Dimethy-DL-Phenylalanine is in the synthesis of peptidomimetics that mimic natural amino acids but exhibit improved pharmacological profiles. For instance, researchers have utilized this compound to create analogs that target enzymes involved in inflammatory responses and cancer progression. The methyl substitutions at the phenyl ring enhance binding affinity and reduce susceptibility to enzymatic degradation, thereby prolonging the biological activity of the derived peptides.

The N-Boc protecting group on Boc-2,4-Dimethy-DL-Phenylalanine is particularly advantageous for solid-phase peptide synthesis (SPPS). This protecting group ensures that the amino group remains inert under acidic conditions commonly used in SPPS protocols, allowing for sequential coupling of amino acids without premature deprotection. This feature has made it a preferred choice for medicinal chemists working on complex peptide therapeutics.

Recent studies have highlighted the role of substituted phenylalanine derivatives in modulating neurotransmitter receptors. For example, derivatives of Boc-2,4-Dimethy-DL-Phenylalanine have been investigated for their potential as ligands for serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. The unique steric environment provided by the methyl groups at the 2nd and 4th positions allows for precise interaction with receptor binding sites, leading to selective pharmacological effects.

The synthesis of Boc-2,4-Dimethy-DL-Phenylalanine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include bromination of a precursor phenyl derivative followed by methylation at specific positions. The introduction of the N-Boc protecting group is typically achieved through reaction with di-tert-butyl dicarbonate (Boc₂O) under controlled conditions. These synthetic protocols highlight the compound's significance as a versatile building block in pharmaceutical chemistry.

The versatility of Boc-2,4-Dimethy-DL-Phenylalanine extends beyond its use in peptide synthesis. It has been explored as a precursor for more complex molecules through functional group interconversions. For instance, deprotection strategies can yield free amine functionalities that can be further modified via coupling reactions or incorporated into larger scaffolds via cyclization reactions. This adaptability makes it a valuable asset in synthetic organic chemistry.

In conclusion, Boc-2,4-Dimethy-DL-Phenylalanine (CAS No. 203306-69-8) represents a cornerstone compound in modern peptidomimetic chemistry. Its unique structural features and protective group make it indispensable for constructing bioactive molecules with tailored pharmacological properties. As research continues to uncover new applications for substituted phenylalanine derivatives, compounds like this will undoubtedly play a pivotal role in advancing therapeutic strategies across multiple disease areas.